Cas no 2228704-86-5 (2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228704-86-5
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 6341388
• PubChem ID: 165619198
• Update Time: 2025-05-25

2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1863997
• 2228704-86-5

• Inchi： 1S/C16H18N2O2/c1-10-15(13-8-14(13)16(19)20)11(2)18(17-10)9-12-6-4-3-5-7-12/h3-7,13-14H,8-9H2,1-2H3,(H,19,20)
• InChI Key： IZIINFSZTRGGHN-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C(C)=NN(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228704-86-5)

2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228704-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a benzyl group and dimethyl groups. The unique structural configuration of this molecule imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and ability to engage in various biochemical interactions. Cyclopropanes are often incorporated into drug molecules due to their strained three-membered ring structure, which can enhance binding affinity and metabolic stability. In contrast, the pyrazole scaffold is widely recognized for its versatility in medicinal chemistry, serving as a core structure in numerous bioactive compounds. The presence of the 1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl substituent further diversifies the pharmacophoric properties of the molecule, potentially influencing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological potential of this compound. Studies suggest that the combination of the cyclopropane and pyrazole moieties may contribute to favorable pharmacokinetic profiles, including improved solubility and bioavailability. Furthermore, the benzyl and dimethyl substituents could modulate electronic properties and steric hindrance, influencing receptor binding and metabolic pathways.

One of the most intriguing aspects of 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is its potential role in modulating inflammatory pathways. Emerging research indicates that pyrazole derivatives exhibit anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. The cyclopropane moiety may enhance these effects by introducing conformational constraints that improve enzyme specificity. This dual functionality makes the compound a compelling candidate for developing novel anti-inflammatory agents.

Additionally, the structural motif of this compound has been explored in the context of anticancer research. Pyrazole-based compounds have shown promise in disrupting microtubule formation and inhibiting kinases involved in tumor proliferation. The cyclopropane ring could serve as a scaffold for designing molecules that selectively target cancer cells while minimizing toxicity to healthy tissues. Preliminary in vitro studies have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines, warranting further investigation.

The synthesis of 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the complexity of its heterocyclic framework. However, recent developments in synthetic methodologies have enabled more efficient routes to this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing the desired pyrazole-cyclopropane linkage. These advances have not only improved yield but also allowed for greater functionalization of the core structure.

In conclusion, 2-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228704-86-5) represents a fascinating example of how structural innovation can lead to novel pharmacological entities. Its unique combination of cyclopropane and pyrazole moieties offers multiple avenues for therapeutic intervention, particularly in anti-inflammatory and anticancer applications. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly significant role in pharmaceutical development.